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Compound of Interest

Compound Name: 2-Nitro-4-phenylnaphthalen-1-ol

Cat. No.: B12505424

Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]
2-Nitro-4-phenylnaphthalen-1-ol is a substituted naphthalene derivative characterized by the

presence of a hydroxyl group at position 1, a nitro group at position 2, and a phenyl ring at

position 4.[1][2]

CAS Number: 101727-37-1[1][3][2][4]

Molecular Formula: C₁₆H₁₁NO₃[1][5]

Molecular Weight: 265.26 g/mol [5]

Key Structural Feature: The Intramolecular Hydrogen Bond (IMHB).[5] The proximity of the

hydroxyl group (C1-OH) and the nitro group (C2-NO₂) facilitates a strong resonance-assisted

hydrogen bond (RAHB).[1] This interaction locks the conformation and significantly

influences all spectroscopic signatures, particularly NMR and IR.[5]
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To interpret the spectra correctly, one must understand the compound's origin.[5] It is typically

synthesized via the electrophilic aromatic nitration of 4-phenyl-1-naphthol.[1]

Regiochemistry: The hydroxyl group at C1 is a strong ortho/para director.[5] However, the C4

position is blocked by the phenyl group.[5] Consequently, the electrophilic nitronium ion (

) attacks exclusively at the C2 position (ortho), yielding the 2-nitro derivative as the sole
major product.[5]
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Figure 1: Synthetic pathway dictating the regiochemistry of the target compound.

Spectroscopic Data & Analysis
A. Infrared (IR) Spectroscopy
The IR spectrum is dominated by the effects of the intramolecular hydrogen bond (IMHB) and

the conjugation of the phenyl ring.[5]
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Functional Group
Frequency (

, cm⁻¹)
Intensity

Assignment &
Structural Insight

O-H Stretch 3100 – 3450 Broad, Weak

Chelated Hydroxyl.

Unlike free phenols

(3600 cm⁻¹), this band

is significantly red-

shifted and broadened

due to the strong O-

H[1]···O=N interaction.

[6][5]

C-H (Aromatic) 3030 – 3080 Weak

C-H stretching

vibrations of the

naphthalene and

phenyl rings.[5]

NO₂ (Asym) 1530 – 1550 Strong
Asymmetric stretching

of the nitro group.[5]

NO₂ (Sym) 1330 – 1350 Strong
Symmetric stretching

of the nitro group.[5]

C=C (Aromatic) 1580 – 1620 Medium

Skeletal vibrations of

the naphthalene core.

[5]

C-O Stretch 1200 – 1230 Strong

Phenolic C-O stretch,

often shifted due to

partial double-bond

character from

resonance.[1][5]

Diagnostic Note: The absence of a sharp "free OH" peak above 3500 cm⁻¹ in non-polar

solvents (e.g., CHCl₃) confirms the integrity of the 2-nitro substitution pattern.[5]

B. ¹H NMR Spectroscopy (Proton NMR)
Solvent: CDCl₃ or DMSO-d₆[1][5]
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The ¹H NMR spectrum provides the most definitive structural proof. The molecule lacks

symmetry, resulting in distinct signals for the naphthalene and phenyl protons.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/236150784_Novel_synthesis_of_2-naphthol_Mannich_bases_and_their_NMR_behaviour
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration
Structural
Interpretation

C1-OH 14.0 – 16.0 Singlet (Broad) 1H

Diagnostic

Signal. The

extreme

downfield shift is

characteristic of

a proton trapped

in a strong

Resonance-

Assisted

Hydrogen Bond

(RAHB) with the

nitro group.[1]

H-3 8.2 – 8.5 Singlet 1H

Key Regio-

marker. This

proton is located

between the nitro

group and the

phenyl ring.[1] It

appears as a

singlet because

there are no

adjacent protons

on the

substituted ring.

[5]

H-5, H-8 8.1 – 8.4 Multiplet (d/m) 2H The peri-protons

of the

naphthalene ring.

[1] H-8 is

deshielded by

the adjacent

OH/NO₂ system;
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H-5 is influenced

by the phenyl

ring.[1]

Phenyl Group 7.4 – 7.6 Multiplet 5H

The protons of

the phenyl ring at

C4. Typically

appears as a

complex multiplet

overlapping with

H-6/H-7 of

naphthalene.[1]

H-6, H-7 7.5 – 7.7 Multiplet 2H

Remaining

naphthalene

protons, often

overlapping with

the phenyl

region.[1][5]

Critical Validation Step:

If the synthesis failed and produced 4-phenyl-1-naphthol (starting material), the OH peak

would appear at ~5.0–6.0 ppm.[1]

The shift to >14.0 ppm confirms the successful introduction of the nitro group at the ortho

position.

C. ¹³C NMR Spectroscopy
Solvent: CDCl₃[1][5]

C-1 (C-OH): ~155–160 ppm.[1][5] Deshielded due to oxygen attachment and hydrogen

bonding.[5]

C-2 (C-NO₂): ~130–135 ppm.[1][5]

C-4 (C-Ph): ~140–145 ppm.[1][5] Quaternary carbon linking the two aromatic systems.[5]
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C-3: ~120–125 ppm.[1][5]

Phenyl & Naphthalene CH: 126–130 ppm (Cluster of peaks).[5]

D. Mass Spectrometry (MS)[1][10]
Molecular Ion (M⁺): m/z 265[1][5]

Fragmentation Pattern:

[M - OH]⁺ (m/z 248): Loss of hydroxyl radical (common in ortho-nitro phenols due to "ortho

effect").[1][5]

[M - NO₂]⁺ (m/z 219): Loss of the nitro group.

[M - NO]⁺ (m/z 235): Rearrangement loss typical of nitroaromatics.[1]

Structural Insights: The Tautomeric Equilibrium
While predominantly existing as the nitro-enol form in the solid state and non-polar solvents, 2-

nitro-1-naphthols can exhibit tautomerism or resonance contribution from a keto-nitronic acid

form.[1] This is crucial for understanding its behavior in basic media or polar solvents.[5]

Nitro-Enol Form
(Stable in CDCl3)
δ(OH) ~15 ppm

Keto-Nitronic Form
(Contribution in Polar Media)

Quinoid Character

 Tautomerism Stabilized by
Intramolecular H-Bond

Click to download full resolution via product page

Figure 2: Tautomeric equilibrium relevant to spectroscopic interpretation.

Experimental Protocols
To obtain the high-fidelity data described above, the following protocols are recommended.

Protocol A: Sample Preparation for ¹H NMR
Purity Check: Ensure the sample is dry. Residual water can exchange with the phenolic

proton, broadening the diagnostic OH peak or shifting it upfield.[5]
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Solvent: Use CDCl₃ (Chloroform-d) treated with basic alumina or silver foil to remove acidity,

which can affect the chemical shift.[5]

Concentration: Prepare a solution of ~10 mg sample in 0.6 mL solvent.

Acquisition:

Set spectral width to include 0–16 ppm (to capture the downfield OH).[5]

Number of scans (NS): 16 or 32.[5]

Relaxation delay (D1): ≥ 2 seconds to allow full relaxation of the chelated proton.[5]

Protocol B: UV-Vis Solvatochromism Test
This test confirms the electronic coupling between the nitro and phenyl groups.[1]

Prepare a stock solution (10⁻⁴ M) in Dichloromethane (DCM).

Record spectrum (300–600 nm).[5] Expect

~380–420 nm (Yellow/Orange).[5]

Add 1 drop of 1M NaOH.

Observation: A dramatic bathochromic shift (Red shift) to >500 nm indicates the formation of

the nitronate anion, confirming the acidic nature of the phenolic proton activated by the nitro

group.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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